2-hydroxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 2-hydroxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H12N2O3S/c1-20-9-6-7-11-13(8-9)21-15(16-11)17-14(19)10-4-2-3-5-12(10)18/h2-8,18H,1H3,(H,16,17,19)
• InChI Key: KVPJVNVLBXIDIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC=C3O
• Molecular Formula: C15H12N2O3S
• Molecular Weight: 300.3 g/mol
• Solubility: 0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

2-hydroxy-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Meclofenoxate or Centrophenoxine and is a derivative of dimethylaminoethanol (DMAE). Meclofenoxate has been studied extensively for its effects on cognitive function, memory, and neuroprotection.

Mechanism of Action

The exact mechanism of action of Meclofenoxate is not fully understood. However, it is believed to work by increasing the levels of acetylcholine in the brain. Acetylcholine is a neurotransmitter that is involved in cognitive function, memory, and learning. Meclofenoxate also has antioxidant properties and can protect the brain from oxidative damage.
Biochemical and Physiological Effects:
Meclofenoxate has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function, memory, and learning ability. It also enhances brain metabolism and blood flow, which can improve brain function and protect the brain from damage. Meclofenoxate has been shown to have antioxidant properties and can protect the brain from oxidative damage.

Advantages and Limitations for Lab Experiments

Meclofenoxate has several advantages for lab experiments. It is a relatively safe compound with few side effects. It is also readily available and easy to synthesize. However, Meclofenoxate has some limitations for lab experiments. It has a short half-life, which means that it needs to be administered frequently. It is also difficult to administer in precise doses.

Future Directions

There are several future directions for the study of Meclofenoxate. One area of research is the potential use of Meclofenoxate in the treatment of Alzheimer's disease and other cognitive disorders. Another area of research is the potential use of Meclofenoxate as a neuroprotective agent. Further studies are needed to fully understand the mechanism of action of Meclofenoxate and its potential applications in various fields.
Conclusion:
In conclusion, Meclofenoxate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It has been studied extensively for its effects on cognitive function, memory, and neuroprotection. Meclofenoxate has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of Meclofenoxate, and further studies are needed to fully understand its potential applications.

Synthesis Methods

Meclofenoxate can be synthesized by reacting 6-methoxy-1,3-benzothiazol-2-amine with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then hydrolyzed with sodium hydroxide to yield Meclofenoxate.

Scientific Research Applications

Meclofenoxate has been studied extensively for its potential applications in the treatment of cognitive disorders such as Alzheimer's disease and dementia. It has been shown to improve cognitive function, memory, and learning ability in both animal and human studies. Meclofenoxate has also been studied for its neuroprotective effects and its ability to enhance brain metabolism and blood flow.